Cas no 16649-49-3 (Acetic-2,2,2-d3 acid,1,1'-anhydride)

Acetic-2,2,2-d3 acid,1,1'-anhydride Properties

Names and Identifiers

• Acetic-2,2,2-d3 acid,1,1'-anhydride
• ACETIC ANHYDRIDE-D6
• <2H6>-acetic anhydride
• <D6>-Essigsaeureanhydrid
• 2,2,2-trideuterioacetic anhydride
• d6-acetic anhydride
• DE146
• EINECS 240-697-0
• trideuteroacetic acid anhydride
• Aaceticanhydride-d6
• [2H3]acetic anhydride
• Acetic-d3 acid, anhydride
• Di[(2,2,2-2H3)acetic]anhydride
• Bis(2,2,2-2H3)acetic anhydride
• Acetic anhydride-D6 98.5 atom % D
• (ACETIC ANHYDRIDE)-D6, 99+ ATOM % D
• +Expand

• MDL： MFCD00044225
• InChIKey： WFDIJRYMOXRFFG-WFGJKAKNSA-N
• Inchi： InChI=1S/C4H6O3/c1-3(5)7-4(2)6/h1-2H3/i1D3,2D3
• SMILES： C([2H])([2H])([2H])C(=O)OC(=O)C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 108.06900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Heavy Atom Count: 7
• Complexity: 83.1
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 0.09600
• PSA: 43.37000
• Refractive Index: n20/D 1.3875(lit.)
• Boiling Point: 138-140 °C(lit.)
• Melting Point: -73 °C(lit.)
• Flash Point: 130 °F
• Color/Form: Not determined
• Stability/Shelf Life: Stable, but reacts violently with water. Combustible. Incompatible with strong oxidising agents, alcohols, strong bases.
• Solubility: Not determined
• Density: 1.143 g/mL at 25 °C

Related Categories

• Other Chemical Reagents